Cas no 3045-09-8 (2,5-Benzodiazocine, 1,2,3,4,5,6-hexahydro-1-phenyl-)

• Product Name: 2,5-Benzodiazocine, 1,2,3,4,5,6-hexahydro-1-phenyl-
• CAS No: 3045-09-8
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 1442829
• Update Time: 2024-08-15

2,5-Benzodiazocine, 1,2,3,4,5,6-hexahydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Benzodiazocine, 1,2,3,4,5,6-hexahydro-1-phenyl-

• Inchi： 1S/C16H18N2/c1-2-6-13(7-3-1)16-15-9-5-4-8-14(15)12-17-10-11-18-16/h1-9,16-18H,10-12H2
• InChI Key： RAQFSYHGYCLVSF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)C2=CC=CC=C2CNCCN1

Computed Properties

• Exact Mass: 238.14714

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Melting Point: 125 °C
• Boiling Point: 385.6±37.0 °C(Predicted)
• PSA: 24.06
• pka: 8.93±0.40(Predicted)